4-Phenyl-3-[1-[[3-(trifluoromethoxy)phenyl]methyl]piperidin-4-yl]-1,4-dihydroquinazolin-2-one

• Molecular Formula: C27H26F3N3O2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 4-phenyl-3-[1-[[3-(trifluoromethoxy)phenyl]methyl]piperidin-4-yl]-1,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C27H26F3N3O2/c28-27(29,30)35-22-10-6-7-19(17-22)18-32-15-13-21(14-16-32)33-25(20-8-2-1-3-9-20)23-11-4-5-12-24(23)31-26(33)34/h1-12,17,21,25H,13-16,18H2,(H,31,34)
• InChI Key: IJUMFEAYOMCXAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(C3=CC=CC=C3NC2=O)C4=CC=CC=C4)CC5=CC(=CC=C5)OC(F)(F)F

Description

SMP-986, also known as Afacifenacin, is a potent and orally active muscarinic receptor antagonist. It is primarily being developed for the treatment of overactive bladder syndrome. This compound works by inhibiting the bladder afferent pathway through sodium-channel blockade, which increases bladder capacity and reduces the frequency of urination and incontinence .

Preparation Methods

The synthesis of SMP-986 involves several steps, including the preparation of the mother liquor. For instance, 2 mg of the drug can be dissolved in 50 μL of dimethyl sulfoxide (DMSO) to achieve a mother liquor concentration of 40 mg/mL . The industrial production methods for SMP-986 are not extensively documented, but it is known that the compound is synthesized and purified for research purposes .

Chemical Reactions Analysis

SMP-986 undergoes several types of chemical reactions, primarily involving its muscarinic receptor antagonistic properties. It acts through the sodium-channel blockade, which inhibits the bladder afferent pathway . The compound’s major reactions include:

Reduction: Reduction reactions are also possible, but detailed conditions are not provided.

Substitution: Substitution reactions involving SMP-986 are not extensively studied.

Scientific Research Applications

SMP-986 has a wide range of scientific research applications, particularly in the fields of medicine and biology. Some of its notable applications include:

Overactive Bladder Syndrome: SMP-986 is being developed for the treatment of overactive bladder syndrome.

Urinary Incontinence: The compound is effective in reducing the frequency of urination and incontinence by increasing bladder capacity.

Ischemic Heart Disease: SMP-986 fumarate is used in the study of ischemic heart disease.

Cystitis: It is also used in research related to cystitis and other urinary disorders.

Mechanism of Action

The mechanism of action of SMP-986 involves the nonselective blockade of muscarinic receptors and sodium channels. This dual action leads to the inhibition of afferent nerves, resulting in a reduction in pollakiuria (frequent urination) and urgency incontinence, and an increase in voiding volume . The molecular targets of SMP-986 include muscarinic acetylcholine receptors and epithelial sodium channels .

Comparison with Similar Compounds

SMP-986 is unique due to its dual pharmacological actions of muscarinic receptor antagonism and sodium-channel blockade. Similar compounds include:

Mirabegron: A β3-adrenoceptor agonist used for overactive bladder syndrome.

Tamsulosin: An α1-adrenoceptor antagonist used for lower urinary tract symptoms associated with benign prostatic hyperplasia.

Tolterodine: Another muscarinic receptor antagonist used for overactive bladder.

These compounds differ in their mechanisms of action and specific applications, but SMP-986 stands out due to its combined effects on muscarinic receptors and sodium channels.